Cas no 91796-57-5 ((1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate)

(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate structure

91796-57-5 structure

Product Name:(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate

CAS No:91796-57-5

MF:C₁₇H₂₆O₂S

MW:294.452144145966

MDL:MFCD09864860

CID:803296

PubChem ID:87573035

Update Time:2024-10-26

(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Chemical and Physical Properties

Names and Identifiers

- (1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate
- (+)-(1S)-Menthyl (R)-p-toluenesulfinate
- Benzenesulfinic acid, 4-methyl-,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexylester, [S(R)]-
- (+)-Menthyl (R)-p-toluenesulfinate
- p-Toluenesulfinic acid (1R)-5beta-methyl-2beta-isopropylcyclohexan-1beta-yl ester
- [(1R,2R,5R)-5-Methyl-2-propan-2-ylcyclohexyl] 4-methylbenzenesulfinate
- (1S,2R,5S)-5-Methyl-2-(1-methylethyl)cyclohexyl [S(R)]-4-methylbenzenesulfinate (ACI)
- Benzenesulfinic acid, 4-methyl-, 5-methyl-2-(1-methylethyl)cyclohexyl ester, [1S-[1α(S*),2β,5α]]- (ZCI)
- (+)-Andersen's sulfinate
- 20752-45-8
- M1044
- (S)-((1R,2S,5R)-2-isopropyl-5-methylcyclohexyl) 4-methylbenzenesulfinate
- 1517-82-4
- Benzenesulfinic acid,4-methyl-,(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexylester,[s(R)]-
- (S)-((1R,2S,5R)-2-isopropyl-5-methylcyclohexyl)4-methylbenzenesulfinate
- 91796-57-5
- (1R,2S,5R)-(-)-Menthyl (S)-p-toluenesulfinate
- DB-197805
- Benzenesulfinic acid, 4-methyl-, (1r,2s,5r)-5-methyl-2-(1-methylethyl)cyclohexyl ester
- (+)-(1S)-Menthyl (R)-p-toluenesulfinate, >=98.0% (sum of enantiomers, HPLC)
- SCHEMBL2793416
- (1R,2S,5R)-2-isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate
- MFCD09864860
- (-)-menthyl p-toluenesulfinate
- [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] 4-methylbenzenesulfinate
- MDL： MFCD09864860
- Inchi： 1S/C17H26O2S/c1-12(2)16-10-7-14(4)11-17(16)19-20(18)15-8-5-13(3)6-9-15/h5-6,8-9,12,14,16-17H,7,10-11H2,1-4H3/t14-,16+,17-,20?/m0/s1
- InChI Key： NQICGNSARVCSGJ-BFNFPZTMSA-N
- SMILES： C([C@H]1CC[C@H](C)C[C@@H]1OS(C1C=CC(C)=CC=1)=O)(C)C

Computed Properties

Exact Mass: 294.16500
Monoisotopic Mass: 294.16535124g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.5
XLogP3: 5.3

Experimental Properties

Color/Form: White crystals
Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 102.0 to 106.0 deg-C
Boiling Point: 402.3±38.0 °C at 760 mmHg
Flash Point: 197.1±26.8 °C
Refractive Index: 200 ° (C=2, Acetone)
Solubility: Insuluble (3.2E-3 g/L) (25 ºC),
PSA: 45.51000
LogP: 5.36070
Optical Activity: [α]20/D +200°, c = 2 in acetone
Solubility: Not determined

(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Safety Instruction： S22-S24/25
Storage Condition：<0°C

(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019086941-10g	(1S,2R,5S)-(+)-Menthyl (R)-p-toluenesulfinate	91796-57-5	95%	10g	$466.00	2023-08-31
Chemenu	CM191913-10g	(R)-(5S)-2-Isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate	91796-57-5	95%	10g	$436	2021-06-15
Chemenu	CM191913-10g	(R)-(5S)-2-Isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate	91796-57-5	95%	10g	$559	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S40650-1g	(R)-(5S)-2-Isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate	91796-57-5		1g	¥368.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S40650-5g	(R)-(5S)-2-Isopropyl-5-methylcyclohexyl 4-methylbenzenesulfinate	91796-57-5		5g	¥1348.0	2021-09-07
abcr	AB137894-1 g	(1S,2R,5S)-(+)-Menthyl (R)-p-toluenesulfinate, 96%; .	91796-57-5	96%	1 g	€82.30	2023-07-20
abcr	AB137894-5 g	(1S,2R,5S)-(+)-Menthyl (R)-p-toluenesulfinate, 96%; .	91796-57-5	96%	5 g	€213.90	2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	89714-5G	(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate	91796-57-5	≥98.0% (sum of enantiomers, HPLC)	5G	￥1170.22	2022-02-24
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	278742-10G	(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate	91796-57-5	98%	10G	￥2684.6	2022-02-24
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD02553-5g	(1S,2R,5S)-(+)-MENTHYL (R)-P-TOLUENESULFINATE	91796-57-5	95%	5g	$1500	2023-09-07

(1S,2R,5S)-(+)-Menthyl (R)-p-Toluenesulfinate Production Method

Production Method 1

91796-57-5

Reaction Conditions

Reference

: Application of chiral sulfoxides in asymmetric synthesis: the enantiospecific synthesis of the chroman ring of α-tocopherol (vitamin E)

Solladie, Guy; Moine, Gerard, Journal of the American Chemical Society, 1984, 106(20), 6097-8

Production Method 2

15356-60-2

2110472-30-3

91796-57-5

91177-13-8

2943-42-2

Reaction Conditions

1.1 Reagents: Triethylamine ; overnight, rt

Reference

: A mixed anhydride approach to the preparation of sulfinate esters and allylic sulfones: Trimethylacetic p-toluenesulfinic anhydride

Jacobsen, Eric; Chavda, Mihir K.; Zikpi, Kokou M.; Waggoner, Stephanie L.; Passini, Daniel J.; et al, Tetrahedron Letters, 2017, 58(31), 3073-3077